![molecular formula C19H16FNO4 B4266282 8-ethoxy-N-(5-fluoro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide](/img/structure/B4266282.png)
8-ethoxy-N-(5-fluoro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide
Overview
Description
8-ethoxy-N-(5-fluoro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide, also known as EFMC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EFMC belongs to the class of chromene derivatives and has been synthesized using various methods.
Mechanism of Action
8-ethoxy-N-(5-fluoro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide exerts its anti-cancer effects by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This compound also induces apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound inhibits angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF).
Biochemical and Physiological Effects
This compound has been shown to have a low toxicity profile and exhibits good pharmacokinetic properties. Studies have shown that this compound is rapidly absorbed and distributed in the body, with a half-life of approximately 4 hours. This compound is metabolized in the liver and excreted in the urine.
Advantages and Limitations for Lab Experiments
8-ethoxy-N-(5-fluoro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide has several advantages for lab experiments, including its low toxicity profile and good pharmacokinetic properties. However, this compound is a relatively new compound, and more studies are needed to fully understand its potential therapeutic applications.
Future Directions
There are several future directions for the study of 8-ethoxy-N-(5-fluoro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide, including its potential use as an anti-cancer agent in combination with other chemotherapeutic drugs. This compound could also be studied for its potential use in the treatment of inflammatory and infectious diseases. Additionally, more studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
8-ethoxy-N-(5-fluoro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide has been studied for its potential therapeutic applications, including as an anti-cancer agent. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been studied for its anti-inflammatory, anti-bacterial, and anti-fungal properties.
properties
IUPAC Name |
8-ethoxy-N-(5-fluoro-2-methylphenyl)-2-oxochromene-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FNO4/c1-3-24-16-6-4-5-12-9-14(19(23)25-17(12)16)18(22)21-15-10-13(20)8-7-11(15)2/h4-10H,3H2,1-2H3,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFLOOMVMBYKKBN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=C(C=CC(=C3)F)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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